Cas no 870562-48-4 ((4-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl)methanamine hydrochloride)

• Product Name: (4-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl)methanamine hydrochloride
• CAS No: 870562-48-4
• MF: C₉H₁₀ClFN₄
• MW: 228.653903484344
• CID: 2809767
• PubChem ID: 21069882
• Update Time: 2025-04-21

(4-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 870562-48-4
• SCHEMBL53217
• DTXSID60610442
• FKBFBUUYUBPOQH-UHFFFAOYSA-N
• 1-[4-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl]methanamine--hydrogen chloride (1/1)
• (4-Fluoro-2-(1H-1,2,4-triazol-1-yl)phenyl)methanamine hydrochloride

• Inchi： 1S/C9H9FN4.ClH/c10-8-2-1-7(4-11)9(3-8)14-6-12-5-13-14;/h1-3,5-6H,4,11H2;1H
• InChI Key： FKBFBUUYUBPOQH-UHFFFAOYSA-N
• SMILES： Cl.FC1C=CC(CN)=C(C=1)N1C=NC=N1

Computed Properties

• Exact Mass: 228.0578022Da
• Monoisotopic Mass: 228.0578022Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.7Ų